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Compound of Interest

Compound Name:
1-(bromomethyl)-4-

propoxybenzene

Cat. No.: B1336300 Get Quote

Technical Support Center: 1-(bromomethyl)-4-
propoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on managing the lachrymatory effects of 1-
(bromomethyl)-4-propoxybenzene. The following information is intended for use by trained

professionals in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 1-(bromomethyl)-4-propoxybenzene and why is it a lachrymator?

A1: 1-(bromomethyl)-4-propoxybenzene is an organic compound used in chemical synthesis.

Its lachrymatory (tear-inducing) properties are due to the reactivity of the benzylic bromide

group. This group can alkylate proteins, and it is a potent activator of the Transient Receptor

Potential Ankryin 1 (TRPA1) ion channel expressed in sensory nerves of the eyes, nose,

mouth, and lungs.[1][2][3] Activation of TRPA1 leads to the sensation of pain and irritation,

triggering a reflex that results in tearing, blinking, and discomfort.[1][3]

Q2: What are the primary hazards associated with 1-(bromomethyl)-4-propoxybenzene?
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A2: The primary hazards are its potent lachrymatory effects, causing severe eye irritation and

pain.[2][3] It is also corrosive and can cause burns to the skin and respiratory tract upon

contact or inhalation.[4] Due to its reactivity, it should be handled with extreme caution in a well-

ventilated area, preferably within a chemical fume hood.

Q3: What immediate first aid measures should be taken in case of exposure?

A3:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4]

Skin: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Q4: How should 1-(bromomethyl)-4-propoxybenzene be stored?

A4: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as bases, strong oxidizing agents, alcohols, and amines.[4]
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Issue Possible Cause Troubleshooting Steps

Accidental release or spill

outside of a fume hood.

Improper handling, container

failure.

1. Evacuate the immediate

area. 2. Ensure proper

ventilation. 3. Wear

appropriate PPE (gloves,

safety goggles, lab coat, and

respirator if necessary). 4.

Absorb the spill with an inert

material (e.g., sand,

vermiculite). 5. Collect the

absorbed material into a

sealed container for hazardous

waste disposal. 6.

Decontaminate the area with a

suitable quenching solution

(see Experimental Protocols).

Persistent eye irritation even

after flushing with water.

Incomplete removal of the

chemical.

1. Continue flushing the eyes

with water. 2. Seek immediate

medical attention from an

ophthalmologist. Inform them

about the chemical exposure.

Skin irritation or rash

developing after handling.

Inadequate PPE, delayed

decontamination.

1. Thoroughly wash the

affected area with soap and

water. 2. Apply a soothing

lotion if recommended by a

medical professional. 3. If the

irritation persists or worsens,

seek medical attention.

Noticeable vapor odor in the

laboratory.

Improper storage, handling

outside of a fume hood, or a

small, undetected spill.

1. Immediately open windows

and increase ventilation. 2.

Work within a certified

chemical fume hood. 3.

Inspect all containers of the

chemical for leaks. 4. Check

the work area for any signs of
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a spill and decontaminate if

necessary.

Quantitative Data
Physicochemical Properties of 1-(bromomethyl)-4-propoxybenzene and Analogs

Property

1-
(bromomethyl)
-4-
propoxybenze
ne

1-
(bromomethyl)
-4-
ethoxybenzen
e

1-
(bromomethyl)
-4-
methoxybenze
ne

Benzyl
Bromide

Molecular

Formula
C₁₀H₁₃BrO C₉H₁₁BrO C₈H₉BrO C₇H₇Br

Molecular Weight

( g/mol )
229.11 215.09 201.06 171.04

Boiling Point (°C)
Estimated: 250-

260
245-247 241.6 ± 15.0 198-199

Vapor Pressure

(mmHg at 25°C)
Estimated: <0.1 Estimated: ~0.1 0.1 ± 0.5 0.4

Ocular Irritancy Lachrymator Lachrymator Lachrymator
Strong

Lachrymator

Note: Data for 1-(bromomethyl)-4-propoxybenzene is estimated based on trends from its

lower chain analogs due to a lack of specific experimental data in the searched literature.

Experimental Protocols
Protocol 1: Handling and Dispensing of 1-
(bromomethyl)-4-propoxybenzene
Objective: To safely handle and dispense 1-(bromomethyl)-4-propoxybenzene to minimize

exposure risk.
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Materials:

1-(bromomethyl)-4-propoxybenzene

Chemical fume hood

Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile or neoprene), safety

goggles, face shield, and a lab coat.

Glass syringe and needle or a calibrated pipette

Sealed reaction vessel

Methodology:

Ensure the chemical fume hood is functioning correctly with adequate airflow.

Don all required PPE before handling the chemical.

Place the sealed container of 1-(bromomethyl)-4-propoxybenzene inside the fume hood.

Allow the container to reach room temperature before opening to avoid pressure buildup.

Slowly open the container, keeping the opening directed away from your face.

Using a clean, dry glass syringe or pipette, carefully withdraw the desired amount of the

liquid.

Dispense the liquid directly into the reaction vessel, ensuring the tip of the syringe/pipette is

below the surface of the solvent if possible to minimize vapor release.

Immediately and securely seal the container of 1-(bromomethyl)-4-propoxybenzene.

Clean any residual chemical from the syringe/pipette by rinsing it with a suitable quenching

agent (see Protocol 2) followed by an appropriate solvent, all within the fume hood.

Dispose of all contaminated materials in a designated hazardous waste container.
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Protocol 2: Decontamination and Quenching of 1-
(bromomethyl)-4-propoxybenzene
Objective: To safely neutralize and decontaminate spills or residual 1-(bromomethyl)-4-
propoxybenzene.

Materials:

Quenching solution: A 10% aqueous solution of sodium bicarbonate (NaHCO₃) or a 5%

aqueous solution of ammonia (NH₃).

Inert absorbent material (e.g., sand, vermiculite)

Sealed waste container

PPE as described in Protocol 1.

Methodology for Spills:

Contain the spill by surrounding it with an inert absorbent material.

Slowly and carefully add the quenching solution to the absorbed material. Be aware of

potential effervescence with sodium bicarbonate.

Allow the mixture to react for at least 30 minutes.

Collect the neutralized material into a sealed, labeled hazardous waste container.

Wipe the spill area with a cloth soaked in the quenching solution, followed by a water rinse.

Dispose of all contaminated cleaning materials in the hazardous waste container.

Methodology for Quenching Residual Reagent:

In a separate vessel within the fume hood, slowly add the residual 1-(bromomethyl)-4-
propoxybenzene to an excess of the quenching solution with stirring.

Allow the reaction to proceed for at least 30 minutes to ensure complete neutralization.
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Dispose of the neutralized mixture according to institutional hazardous waste guidelines.

Visualizations

Exposure Corneal Sensory Neuron
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1-(bromomethyl)-4-propoxybenzene Vapor/Aerosol TRPA1 Ion Channel
Activation

Ca²⁺ Influx Neuron Depolarization Signal to Brainstem Trigeminal Reflex Arc

Tear Production (Lachrymation)

Pain and Irritation

Click to download full resolution via product page

Caption: Signaling pathway of the lachrymatory effect of 1-(bromomethyl)-4-
propoxybenzene.
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Exposure to 1-BMPB Occurs

Assess Exposure Type

Eye Contact

Eye
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Skin

Inhalation
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End
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Caption: First aid troubleshooting workflow for exposure to 1-(bromomethyl)-4-
propoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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